Cas no 20330-45-4 (4'-(tert-Butyl)acetanilide)

4'-(tert-Butyl)acetanilide structure
4'-(tert-Butyl)acetanilide structure
Product Name:4'-(tert-Butyl)acetanilide
CAS No:20330-45-4
MF:C12H17NO
MW:191.269483327866
MDL:MFCD00043734
CID:284915
PubChem ID:140672
Update Time:2025-04-19

4'-(tert-Butyl)acetanilide Chemical and Physical Properties

Names and Identifiers

    • N-(4-(tert-Butyl)phenyl)acetamide
    • 4'-(TERT-BUTYL)ACETANILIDE
    • Acetamide,N-[4-(1,1-dimethylethyl)phenyl]-
    • N-(4-tert-Butyl-phenyl)-acetamide
    • N1-[4-(tert-butyl)phenyl]acetamide
    • 4-t-butylacetanilide
    • 4-tert-butylphenylacetanilide
    • Acetamide,N-[4-(1,1-dimethylethyl)phenyl]
    • Acetanilide,4'-tert-butyl
    • N-(4-t-butylphenyl)acetamide
    • N-[4-(1,1-Dimethylethyl)Phenyl]-Acetamide
    • N-[4-(tert-butyl)phenyl]acetamide
    • p-tert-Butylacetanilide
    • N-(4-tert-Butylphenyl)acetamide
    • N-[4-(1,1-Dimethylethyl)phenyl]acetamide
    • NSC 43049
    • 20330-45-4
    • J-523081
    • p-tertiarybutylacetanilide
    • p-tert.-Butylacetanilid
    • AMY773
    • N-(4-tert-Butylphenyl)acetamide #
    • 4'-tert-Butylacetanilide
    • HMS558J16
    • CCG-1804
    • FT-0619487
    • NSC43049
    • Acetanilide, 4'-tert-butyl-
    • NSC-43049
    • N-(4-tert-butylphenyl)ethanamide
    • SCHEMBL785306
    • N-Acetyl-4-tert-butyl aniline
    • N-(4-tert-butylphenyl) acetamide
    • AC-082/25006732
    • 4-tert-Butylacetanilide
    • 1H-Indole-3-carboxylicacidhydrazide
    • Acetamide, N-[4-(1,1-dimethylethyl)phenyl-]
    • Maybridge1_006022
    • CS-0207317
    • AS-5712
    • DTXSID80174238
    • N-(4-tert-Butyl phenyl)acetamide
    • J-013219
    • p-t-Butylacetanilide
    • Acetamide, N-[4-(1,1-dimethylethyl)phenyl]-
    • MFCD00043734
    • AKOS003594699
    • A814456
    • Acetamide,1-dimethylethyl)phenyl]-
    • DB-045177
    • STK080219
    • 4'-(tert-Butyl)acetanilide
    • MDL: MFCD00043734
    • Inchi: 1S/C12H17NO/c1-9(14)13-11-7-5-10(6-8-11)12(2,3)4/h5-8H,1-4H3,(H,13,14)
    • InChI Key: RMUYDDKCUZHVHY-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 191.13100
  • Monoisotopic Mass: 191.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • Density: 1.010±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 176 ºC
  • Boiling Point: 333.1°Cat760mmHg
  • Flash Point: 198.5°C
  • Refractive Index: 1.535
  • Solubility: Very slightly soluble (0.25 g/l) (25 º C),
  • PSA: 29.10000
  • LogP: 3.01550

4'-(tert-Butyl)acetanilide Security Information

4'-(tert-Butyl)acetanilide Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4'-(tert-Butyl)acetanilide Pricemore >>

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4'-(tert-Butyl)acetanilide Related Literature

  • 1. 123. New intermediates and dyes. Part II. Preparation and properties of 4-tert.-butylphthalic anhydride. Orientation of its condensation products with benzenoid hydrocarbons
    Brian W. Larner,Arnold T. Peters J. Chem. Soc. 1952 680
  • 2. 474. Chemistry of indanthrone. Part V. Tert.-butyl derivatives of indanthrone and flavanthrone. The mode of formation of flavanthrone in the alkali fusion of 2-aminoanthraquinone
    William Bradley,Harry E. Nursten J. Chem. Soc. 1951 2170
  • 4. 415. The reaction between aromatic compounds and derivatives of tertiary acids. Part II. The acylation of benzene derivatives by tertiary acid chlorides
    Eugene Rothstein,Rowland W. Saville J. Chem. Soc. 1949 1950
  • 5. 851. The preparation of some alkyl-substituted benzoic acids
    Malcolm Crawford,F. H. C. Stewart J. Chem. Soc. 1952 4443
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